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Compound of Interest

Compound Name: 7-Chloro-4-hydroxyquinazoline

Cat. No.: B189423

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides a comprehensive, step-by-step guide for the
safe disposal of 7-Chloro-4-hydroxyquinazoline, a compound frequently used in
pharmaceutical research. Adherence to these procedures is critical to mitigate risks and comply
with regulatory standards.

Hazard Profile and Safety Summary

7-Chloro-4-hydroxyquinazoline is classified as a hazardous substance, and it is imperative to
understand its associated risks before handling. The primary hazards include irritation to the
skin, eyes, and respiratory system.[1][2] Some safety data sheets also indicate that it may be
toxic if swallowed, cause allergic skin reactions, lead to serious eye damage, and potentially
harm fertility or an unborn child.[3]
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Hazard Category

Classification

GHS Hazard Statement

Acute Toxicity, Oral

Category 3

H301: Toxic if swallowed

Skin Corrosion/Irritation

Category 2

H315: Causes skin irritation

Serious Eye Damage/Irritation

Category 1 / Category 2

H318: Causes serious eye
damage / H319: Causes

serious eye irritation

Skin Sensitization

Category 1

H317: May cause an allergic

skin reaction

Reproductive Toxicity

Category 1B

H360: May damage fertility or
the unborn child

Specific Target Organ Toxicity

Single Exposure, Category 3

H335: May cause respiratory

irritation

Aquatic Hazard (Acute &
Chronic)

Category 1

H410: Very toxic to aquatic life

with long lasting effects

Personal Protective Equipment (PPE) Protocol

Prior to handling 7-Chloro-4-hydroxyquinazoline, all personnel must be equipped with the

appropriate personal protective equipment to prevent exposure.
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PPE Item Specification Rationale

) To prevent eye irritation or
] Chemical safety goggles or a ]
Eye Protection ) serious eye damage from dust
face shield.
or splashes.[1][4]

) Chemical-resistant gloves To prevent skin irritation and
Hand Protection o )
(e.g., nitrile rubber). absorption.[1][4]

) ] A lab coat or other suitable )
Protective Clothing ] ) To prevent skin contact.[1][4]
protective clothing.

Recommended if exposure

A NIOSH/MSHA or European limits are exceeded, if irritation
Respiratory Protection Standard EN 149 approved is experienced, or when
respirator. handling large quantities that

may generate dust.[4]

Step-by-Step Disposal Procedure

The disposal of 7-Chloro-4-hydroxyquinazoline must be conducted as hazardous waste, in
strict accordance with all applicable local, regional, and national regulations.[1][5]

1. Waste Segregation and Collection:

o Solid Waste: Collect any solid 7-Chloro-4-hydroxyquinazoline waste, including
contaminated consumables (e.g., weighing paper, pipette tips), in a designated, clearly
labeled, and sealed hazardous waste container.

o Contaminated Solvents: If dissolved in a solvent, collect the solution in a designated, sealed,
and labeled hazardous waste container for halogenated organic waste.

» Empty Containers: Triple rinse the original container with a suitable solvent. The rinsate
should be collected and disposed of as hazardous chemical waste. The rinsed container
should then be disposed of according to institutional guidelines, which may involve
puncturing to prevent reuse.

2. Spill Management:
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Small Spills: In the event of a small spill, carefully sweep up the solid material, avoiding dust
generation.[1][6] Place the collected material into a designated hazardous waste container.
[1][6] The spill area should then be decontaminated.

Large Spills: For larger spills, evacuate the area and ensure adequate ventilation.[6] Contain
the spill to prevent it from entering drains or waterways.[3] Proceed with the collection of the
material as with a small spill, using appropriate PPE.[6]

. Labeling and Storage:

All waste containers must be clearly and accurately labeled with "Hazardous Waste" and the
chemical name "7-Chloro-4-hydroxyquinazoline".

Store the sealed waste containers in a designated, well-ventilated, and secure area, away
from incompatible materials such as strong oxidizing agents, until they can be collected by a
licensed waste disposal company.[1][4]

. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through an approved and
licensed waste disposal contractor.[1][5] Do not attempt to dispose of this chemical through
standard laboratory drains or as regular solid waste.[3]
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Figure 1. Logical workflow for the proper disposal of 7-Chloro-4-hydroxyquinazoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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